Cas no 106872-72-4 (3-tert-butyl-4-hydroxy-5-methylbenzenesulfonic Acid)

• Product name: 3-tert-butyl-4-hydroxy-5-methylbenzenesulfonic Acid
• CAS No: 106872-72-4
• MF: C₁₁H₁₆O₄S
• MW: 244.30734
• CID: 1181432
• PubChem ID: 415963

3-tert-butyl-4-hydroxy-5-methylbenzenesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-4-hydroxy-5-methylbenzenesulfonic Acid
• 106872-72-4
• DTXSID20328970
• SCHEMBL12212827
• Benzenesulfonic acid, 3-(1,1-dimethylethyl)-4-hydroxy-5-methyl-

• Inchi： InChI=1S/C11H16O4S/c1-7-5-8(16(13,14)15)6-9(10(7)12)11(2,3)4/h5-6,12H,1-4H3,(H,13,14,15)
• InChI Key： HRFNCMWDXIEAJA-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC(=C1O)C(C)(C)C)S(=O)(=O)O

Computed Properties

• Exact Mass: 244.07698
• Monoisotopic Mass: 244.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 74.6